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Compound of Interest

Compound Name: Thiacloprid

Cat. No.: B6259828

A critical evaluation of the environmental risks posed by the neonicotinoid insecticide
Thiacloprid and the phenylpyrazole insecticide Fipronil is essential for informed regulatory
decisions and environmental stewardship. This guide provides a detailed comparative risk
assessment of these two widely used pesticides, focusing on their impact on aquatic
ecosystems. The information is tailored for researchers, scientists, and drug development
professionals, presenting quantitative data, experimental methodologies, and visual
representations of key biological pathways and assessment workflows.

Physicochemical Properties

The environmental behavior and bioavailability of pesticides are significantly influenced by their
physicochemical properties. Thiacloprid exhibits substantially higher water solubility and lower
octanol-water partition coefficient (Log Kow) compared to Fipronil, suggesting a greater
potential for mobility in aquatic systems. Conversely, Fipronil's higher Kow indicates a greater
tendency to partition into sediment and biota.
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Property

Thiacloprid

Fipronil Source(s)

Chemical Class

Neonicotinoid

Phenylpyrazole [1112]

{(22)-3-[(6-
Chloropyridin-3-

(x)-5-amino-1-(2,6-

dichloro-a,a,0-

IUPAC Name yl)methyl]-1,3- trifluoro-p-tolyl)-4- [2][3]
thiazolidin-2- trifluoromethylsulfinylp
ylidene}cyanamide yrazole-3-carbonitrile

CAS Number 111988-49-9 120068-37-3 [3]

Molecular Formula C10H9CIN4S C12H4Cl2FsN4OS

Molar Mass ( g/mol ) 252.72 437.2

Appearance

Yellowish crystalline

solid

White powder with a

moldy odor

Water Solubility (mg/L
at 20°C)

185

19-24

Vapor Pressure (mm
Hg at 20-25°C)

6.0 x 1012 (20°C)

2.8 x 10-° (25°C)

Log Kow (Octanol-

Water Partition 1.26 4.0
Coefficient)
Henry's Law Constant

1.1 x1074 3.7x 103

(atm-m3/mol)

Environmental Fate and Persistence

The persistence and potential for bioaccumulation of Thiacloprid and Fipronil in aguatic

environments are key factors in their overall risk profile. Fipronil and its degradation products

are generally more persistent in soil and sediment than Thiacloprid. Fipronil also

demonstrates a higher potential for bioaccumulation in fish. It is important to note that some of

Fipronil's degradation products, such as fipronil desulfinyl and fipronil sulfone, are often more

toxic and persistent than the parent compound.
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Parameter Thiacloprid Fipronil Source(s)
Can be persistent,
with half-life ranging
Soil Half-life (Aerobic) 2.2 days from 36 hours to 7.3
months depending on
conditions.
Aquatic Photolysis 79.7 days

Half-life (experimental)

3.6 hours (reported)

Water-Sediment
System DTso (Total

Up to 51% found in
sediment over the

System) course of a study.

Can be persistent in

sediment.

Bioaccumulation

o Low potential
Factor (BCF) in Fish

321 (whole fish)

Mechanism of Action

Thiacloprid and Fipronil have distinct modes of action, targeting different receptors in the

insect nervous system. This difference in targets contributes to their selective toxicity profiles.

Thiacloprid: As a neonicotinoid, Thiacloprid acts as an agonist of the nicotinic acetylcholine

receptors (NAChRS) in insects. It mimics the action of the neurotransmitter acetylcholine, but

unlike acetylcholine, it is not readily broken down by the enzyme acetylcholinesterase. This

leads to the persistent stimulation of nAChRs, resulting in the overstimulation of the nervous

system, paralysis, and eventual death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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